(4E)-2-phenyl-4-(1,3-thiazol-4-ylmethylidene)-1,3-oxazol-5-one

• IUPAC Name: (4E)-2-phenyl-4-(1,3-thiazol-4-ylmethylidene)-1,3-oxazol-5-one
• InChI: InChI=1S/C13H8N2O2S/c16-13-11(6-10-7-18-8-14-10)15-12(17-13)9-4-2-1-3-5-9/h1-8H/b11-6+
• InChI Key: SZYFQAYQPBPLBS-IZZDOVSWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=CC3=CSC=N3)C(=O)O2
• Isomeric SMILES: C1=CC=C(C=C1)C2=N/C(=C/C3=CSC=N3)/C(=O)O2
• Molecular Formula: C13H8N2O2S
• Molecular Weight: 256.28 g/mol

Description

(4E)-2-phenyl-4-(1,3-thiazol-4-ylmethylidene)-1,3-oxazol-5-one, commonly known as PTZ, is a heterocyclic compound that has been extensively studied in scientific research due to its unique chemical structure and potential applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been investigated. In

Mechanism of Action

The mechanism of action of PTZ is not fully understood, but it is believed to involve the formation of a complex with metal ions, which results in fluorescence emission. In addition, PTZ has been shown to induce reactive oxygen species (ROS) production, leading to cell death in cancer cells during photodynamic therapy.
Biochemical and Physiological Effects:
PTZ has been shown to have various biochemical and physiological effects. In vitro studies have shown that PTZ can inhibit the growth of bacteria, fungi, and viruses. In vivo studies have demonstrated that PTZ can induce apoptosis in cancer cells and reduce tumor growth in mice. Moreover, PTZ has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

PTZ has several advantages for laboratory experiments, including its high sensitivity and selectivity for metal ions, its stability under different pH and temperature conditions, and its ease of synthesis. However, PTZ has some limitations, including its potential toxicity to living cells and its potential interference with other fluorescent probes.

Future Directions

There are several future directions for the study of PTZ. One potential direction is the development of new synthesis methods to improve the yield and purity of PTZ. Another direction is the investigation of the potential applications of PTZ in other fields, such as environmental monitoring and food safety. Moreover, further studies are needed to understand the mechanism of action of PTZ and its potential toxicity to living cells.

Synthesis Methods

PTZ can be synthesized using various methods, including the reaction of 2-phenyl-4-(1,3-thiazol-4-ylmethylidene)-1,3-oxazol-5-one with different reagents such as hydrazine hydrate or ammonium thiocyanate. The reaction conditions, including temperature, time, and solvent, can be optimized to obtain the desired product yield and purity.

Scientific Research Applications

PTZ has been extensively studied in scientific research due to its potential applications in various fields. This compound has been used as a fluorescent probe for the detection of metal ions, such as copper, iron, and zinc, in biological samples. PTZ has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Moreover, PTZ has been studied for its antimicrobial, antifungal, and antiviral activities.